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Compound of Interest

Compound Name: Disiamylborane

Cat. No.: B086530 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

reactive reagents is paramount. Disiamylborane (Sia₂BH), a sterically hindered organoborane,

is a valuable tool in organic synthesis, particularly for the hydroboration of alkenes and alkynes.

[1][2] However, its pyrophoric nature—igniting spontaneously on contact with air—necessitates

stringent safety protocols to mitigate risks of fire and chemical burns.[3][4][5] This guide

provides essential, immediate safety and logistical information, including detailed operational

and disposal plans, to ensure the safe and effective use of disiamylborane in the laboratory.

Hazard Assessment and Physical Properties
Disiamylborane is a pyrophoric substance, meaning it can ignite spontaneously upon

exposure to air and moisture.[5][6] Its primary hazards include flammability, corrosivity, and

water reactivity.[4] Vapors can be irritating to the respiratory system, and direct contact can

cause skin and eye irritation.[7] It is crucial to handle this reagent under an inert atmosphere,

such as nitrogen or argon, at all times.[3][8]
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Property Value Reference

Chemical Formula C₁₀H₂₃B [9][10]

Molar Mass 154.10 g/mol [10]

Appearance Colorless, waxy solid [1][9]

Melting Point 35-40 °C [9]

Stability

Solutions in THF are stable at

0°C for one week under

anhydrous conditions.[11]

[11]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling disiamylborane to ensure

personal safety. This includes protection for the eyes, face, hands, and body.
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PPE Category Required Equipment
Specifications and Best
Practices

Eye and Face Protection
Chemical splash goggles and

a face shield

Goggles must meet ANSI

Z.87.1 standards. A face shield

is required over the goggles to

protect against splashes and

potential explosions.[4][5][6]

Hand Protection

Double gloving: inner nitrile

gloves, outer flame-resistant

gloves

Nitrile gloves provide chemical

resistance.[6] An outer layer of

flame-resistant gloves (e.g.,

Nomex® or Kevlar®) is crucial

for protection against fire.[3]

[12]

Body Protection Flame-resistant (FR) lab coat

A lab coat made from materials

like Nomex® should be worn

over clothing made of natural

fibers (e.g., cotton).[5][6]

Synthetic clothing should be

avoided as it can melt and

adhere to the skin in case of a

fire.[5][13]

Footwear Closed-toe shoes

Shoes should be made of a

non-porous material and cover

the entire foot.[6]

Operational Plan: Step-by-Step Handling Procedure
A meticulous and well-rehearsed plan is essential for the safe handling of disiamylborane. It is

highly recommended to perform a "dry run" of the procedure with a non-hazardous solvent to

familiarize oneself with the manipulations.[3]

1. Preparation:

Work Area: All manipulations must be conducted in a certified chemical fume hood with the

sash at the lowest possible position.[4][6] The fume hood should be free of clutter and
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flammable materials.[6]

Inert Atmosphere: The reaction apparatus must be thoroughly dried and purged with an inert

gas like nitrogen or argon.[8][13]

Emergency Equipment: Ensure an appropriate fire extinguisher (e.g., a Class D dry powder

extinguisher for reactive metals, or a standard dry chemical ABC extinguisher), an eyewash

station, and a safety shower are immediately accessible.[3][4]

Teamwork: Never work alone when handling pyrophoric reagents.[3] Inform other laboratory

personnel of the procedure being performed.

2. Reagent Transfer:

Small Quantities (< 20 mL): Use a syringe that is at least twice the volume of the liquid to be

transferred.[5][6] The syringe should be properly secured.

Large Quantities (> 20 mL): The cannula technique (double-tipped needle) is recommended

for transferring larger volumes to minimize the risk of spills and exposure.[5][6]

Procedure:

Secure the disiamylborane reagent bottle to a stand.[5][6]

Pressurize the reagent bottle slightly with an inert gas.

Insert one end of the cannula into the reagent bottle and the other end into the reaction

flask, ensuring the tip in the reaction flask is below the surface of the solvent if applicable.

The pressure difference will facilitate the transfer of the liquid.

3. During the Reaction:

Maintain a continuous flow of inert gas over the reaction mixture.

Monitor the reaction temperature closely, as hydroboration can be exothermic.

Disposal Plan: Quenching and Waste Management
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Proper deactivation (quenching) of residual disiamylborane and cleaning of equipment is a

critical safety step.

1. Quenching Excess Reagent:

Dilution: The reaction flask containing residual disiamylborane should be cooled in an ice

bath.

Slow Addition of a Quenching Agent: Slowly and cautiously add a hydroxyl-containing

solvent, such as isopropanol or ethanol, to the cooled and stirred reaction mixture.[11] The

addition should be done dropwise to control the exothermic reaction.

Neutralization: After the initial quenching, a more protic solvent like methanol or water can be

slowly added to ensure complete deactivation.

2. Cleaning of Equipment:

Syringes and cannulas used for transfer must be cleaned immediately to prevent clogging.[4]

Rinse the equipment with a non-reactive solvent (e.g., hexane) and then quench the rinsate

in isopropanol.[4]

3. Waste Disposal:

The neutralized solution should be disposed of as hazardous waste according to institutional

and local regulations.

Empty reagent bottles must be triple-rinsed with a non-reactive solvent, and the rinsate must

be quenched before the bottle is defaced and discarded.[3] Never leave an empty, unrinsed

pyrophoric reagent bottle open to the atmosphere.[3]

Experimental Protocol: Quenching of
Disiamylborane
This protocol outlines the steps for the safe deactivation of residual disiamylborane after a

reaction.
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Preparation:

Ensure the reaction flask is under a positive pressure of an inert gas (nitrogen or argon).

Cool the reaction flask to 0 °C using an ice-water bath.

Have a dropping funnel containing isopropanol ready.

Procedure:

With vigorous stirring, slowly add the isopropanol from the dropping funnel to the

disiamylborane solution.

Maintain the temperature of the reaction mixture below 25 °C.

After the addition of isopropanol is complete and the initial exothermic reaction has

subsided, continue to stir the mixture for at least 30 minutes at room temperature.

Slowly add methanol to the mixture to ensure complete quenching of any remaining

reactive species.

Finally, slowly and cautiously add water to the mixture.

Work-up and Disposal:

The resulting solution can be worked up as required by the experimental procedure.

The aqueous and organic layers should be separated and disposed of as hazardous

waste in appropriately labeled containers.

Safe Handling Workflow for Disiamylborane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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